Cas no 95579-09-2 (tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate)

tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-hydroxy-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine-5-carboxylate
- tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5- c]pyridine-5-carboxylate
- tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5- c]pyridine-5-carboxylate
- tert-butyl3-hydroxy-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxylate
- tert-butyl 3-hydroxy-4,5,6,7-tetrahydroisoxazolo<4,5-c>pyridine-5-carboxylate
- tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate
-
- Inchi: 1S/C11H16N2O4/c1-11(2,3)16-10(15)13-5-4-8-7(6-13)9(14)12-17-8/h4-6H2,1-3H3,(H,12,14)
- InChI Key: KABGNGCUMXJDTC-UHFFFAOYSA-N
- SMILES: C1N(C(OC(C)(C)C)=O)CCC2ONC(=O)C1=2
tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-12455132-1.0g |
tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate |
95579-09-2 | 1g |
$0.0 | 2023-06-08 | ||
Enamine | EN300-12455132-5000mg |
tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate |
95579-09-2 | 5000mg |
$5635.0 | 2023-10-02 | ||
Enamine | EN300-12455132-10000mg |
tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate |
95579-09-2 | 10000mg |
$8357.0 | 2023-10-02 | ||
Enamine | EN300-12455132-100mg |
tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate |
95579-09-2 | 100mg |
$1711.0 | 2023-10-02 | ||
Enamine | EN300-12455132-500mg |
tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate |
95579-09-2 | 500mg |
$1866.0 | 2023-10-02 | ||
Enamine | EN300-12455132-2500mg |
tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate |
95579-09-2 | 2500mg |
$3809.0 | 2023-10-02 | ||
Enamine | EN300-12455132-250mg |
tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate |
95579-09-2 | 250mg |
$1789.0 | 2023-10-02 | ||
Enamine | EN300-12455132-50mg |
tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate |
95579-09-2 | 50mg |
$1632.0 | 2023-10-02 | ||
Enamine | EN300-12455132-1000mg |
tert-butyl 3-hydroxy-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate |
95579-09-2 | 1000mg |
$1944.0 | 2023-10-02 |
tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate Related Literature
-
Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
-
2. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
-
Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
-
Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
-
María Ventura,Carmen Ramírez de Arellano,Marta E. G. Mosquera,Gerardo Jiménez,Tomás Cuenca Dalton Trans., 2011,40, 5728-5733
Additional information on tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate
Comprehensive Overview of tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridine-5-carboxylate (CAS No. 95579-09-2)
tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridine-5-carboxylate (CAS No. 95579-09-2) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of oxazolopyridine derivatives, which are increasingly studied for their bioactive properties. Its unique structure, featuring a fused oxazole and pyridine ring system, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its hydroxy and carboxylate functional groups, which offer versatile reactivity for further chemical modifications.
The growing interest in CAS No. 95579-09-2 is driven by its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies highlight its role as a precursor for small molecule inhibitors targeting key enzymes involved in neurodegenerative diseases. Additionally, its tert-butyl ester moiety enhances stability, making it suitable for prolonged storage and handling in laboratory settings. This compound is also being explored in green chemistry initiatives, where its synthesis is optimized to reduce environmental impact.
In the context of AI-driven drug design, tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridine-5-carboxylate has garnered attention due to its compatibility with machine learning algorithms for predicting bioactive conformations. Computational chemists utilize its structural data to model interactions with biological targets, accelerating the identification of lead compounds. Furthermore, its logP and solubility profiles are frequently analyzed to optimize drug-likeness in preclinical studies.
The compound's relevance extends to high-throughput screening (HTS) platforms, where it serves as a scaffold for generating diverse libraries. Its oxazolopyridine core is amenable to parallel synthesis, enabling rapid exploration of structure-activity relationships (SAR). This aligns with the pharmaceutical industry's demand for fragment-based drug discovery (FBDD) approaches, which prioritize modular and efficient synthesis routes.
From a regulatory perspective, CAS No. 95579-09-2 is not classified as a hazardous material, ensuring safer handling in research environments. However, users must adhere to standard laboratory safety protocols when working with this compound. Its spectroscopic data (e.g., NMR, IR, and MS) are well-documented, facilitating quality control and characterization in academic and industrial labs.
Emerging trends in personalized medicine have further highlighted the importance of tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridine-5-carboxylate. Its potential to modulate specific biological pathways makes it a candidate for targeted therapy development. Researchers are also investigating its role in bioconjugation strategies, where it could serve as a linker for antibody-drug conjugates (ADCs) or prodrugs.
In summary, tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2-oxazolo[4,5-c]pyridine-5-carboxylate (CAS No. 95579-09-2) represents a versatile and promising compound in modern chemical research. Its applications span drug discovery, computational chemistry, and material science, reflecting its broad utility. As scientific advancements continue, this compound is poised to play a pivotal role in addressing unmet medical needs and sustainable chemical innovation.
95579-09-2 (tert-butyl 3-hydroxy-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate) Related Products
- 2060020-45-1(5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid)
- 2227982-18-3(rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid)
- 932997-83-6(2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide)
- 920-14-9(7-hydroxy-6,6-dimethylheptan-2-one)
- 2126139-26-0(tert-butyl N-[(3-chlorothiophen-2-yl)methyl]carbamate)
- 2172597-50-9(2-1-(4-cyanobutyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide)
- 86662-15-9(3-(4-Chlorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxylic acid)
- 1343735-52-3(2-(3,4-Dimethylcyclohexyl)propan-2-amine)
- 357268-80-5(N'-(2-methoxyphenyl)-N-(2-methylpropyl)ethanediamide)
- 2138239-26-4(5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)



